Cas no 881939-76-0 ((3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid)

(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid structure
881939-76-0 structure
Product name:(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
CAS No:881939-76-0
MF:C9H8N4O2
MW:204.18542098999
CID:1085390

(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid
    • (5-pyridin-4-yl-4H-1,2,4-triazol-3-yl)acetic acid(SALTDATA: H2O)
    • [3-(4-Pyridinyl)-1H-1,2,4-triazol-5-yl]acetic acid
    • 2-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)acetic acid
    • (3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
    • Inchi: InChI=1S/C9H8N4O2/c14-8(15)5-7-11-9(13-12-7)6-1-3-10-4-2-6/h1-4H,5H2,(H,14,15)(H,11,12,13)
    • InChI Key: VUMDGYBTAWXDAB-UHFFFAOYSA-N
    • SMILES: C1=C(C=CN=C1)C2=NNC(=N2)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P235081-100mg
5-(4-Pyridinyl)-1H-1,2,4-triazole-3-acetic Acid
881939-76-0
100mg
$ 50.00 2022-06-03
Life Chemicals
F3173-0040-0.5g
(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
881939-76-0 95%+
0.5g
$118.0 2023-09-06
Life Chemicals
F2183-0007-20μmol
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid
881939-76-0 90%+
20μmol
$118.5 2023-07-28
Life Chemicals
F2183-0007-30mg
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid
881939-76-0 90%+
30mg
$178.5 2023-07-28
Life Chemicals
F2183-0007-75mg
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid
881939-76-0 90%+
75mg
$312.0 2023-07-28
TRC
P235081-1g
5-(4-Pyridinyl)-1H-1,2,4-triazole-3-acetic Acid
881939-76-0
1g
$ 160.00 2022-06-03
Life Chemicals
F2183-0007-100mg
2-[3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl]acetic acid
881939-76-0 90%+
100mg
$372.0 2023-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1339155-1g
2-(3-(Pyridin-4-yl)-1h-1,2,4-triazol-5-yl)acetic acid
881939-76-0 95+%
1g
¥3969.00 2024-04-27
A2B Chem LLC
AH87705-5mg
2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid
881939-76-0
5mg
$357.00 2024-04-19
A2B Chem LLC
AH87705-100mg
2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid
881939-76-0
100mg
$995.00 2024-04-19

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